Cas no 898764-47-1 (1-(2,4-dimethylphenyl)-3,3-dimethyl-butan-1-one)

• Product Name: 1-(2,4-dimethylphenyl)-3,3-dimethyl-butan-1-one
• CAS No: 898764-47-1
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 1945305
• PubChem ID: 24723992
• Update Time: 2025-04-21

1-(2,4-dimethylphenyl)-3,3-dimethyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',3,3,4'-TETRAMETHYLBUTYROPHENONE
• 1-(2,4-dimethylphenyl)-3,3-dimethyl-butan-1-one
• 1-(2,4-dimethylphenyl)-3,3-dimethylbutan-1-one
• DTXSID30642391
• 898764-47-1
• SCHEMBL12933288
• MFCD03841094
• AKOS009338818

• MDL： MFCD03841094
• Inchi： 1S/C14H20O/c1-10-6-7-12(11(2)8-10)13(15)9-14(3,4)5/h6-8H,9H2,1-5H3
• InChI Key： UVKWTIRFZNCHKK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)CC(C)(C)C

Computed Properties

• Exact Mass: 204.151415257Da
• Monoisotopic Mass: 204.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų